![molecular formula C16H22N6O B4542828 2-{5-[(4-cyclopentyl-1-piperazinyl)methyl]-1,2,4-oxadiazol-3-yl}pyrazine](/img/structure/B4542828.png)
2-{5-[(4-cyclopentyl-1-piperazinyl)methyl]-1,2,4-oxadiazol-3-yl}pyrazine
Description
Synthesis Analysis
The synthesis of compounds related to "2-{5-[(4-cyclopentyl-1-piperazinyl)methyl]-1,2,4-oxadiazol-3-yl}pyrazine" involves complex reactions and intermediates. For instance, the synthesis of novel bis(pyrazole-benzofuran) hybrids with a piperazine linker showcases the intricate steps required to create similar structures, involving key synthons and subsequent reactions with hydrazine hydrate and phenyl hydrazine to yield the final products with potential antibacterial efficacies (Ahmed E. M. Mekky, S. Sanad, 2020).
Molecular Structure Analysis
The molecular structure of compounds similar to the one can be elucidated using various spectroscopic methods. For example, studies involving pyrazolo[4,3-c][1,2,5]oxadiazin-3(5H)-ones reacting with C-nucleophiles to synthesize pyrazolo[3,4-b]pyrazines provide insights into the reactivity and structural aspects of such molecules, highlighting the methodologies to determine structural configurations and potential isomeric forms (P. Giori, A. C. Veronese, T. Poli, C. B. Vicentini, M. Manfrini, M. Guarneri, 1986).
Chemical Reactions and Properties
The chemical reactions involving piperazine compounds and their derivatives often lead to novel structures with significant biological activity. For example, the synthesis of pyrazolyl-s-triazine derivatives and their subsequent structural and antimicrobial activity studies showcase the diverse reactivity of these compounds and their potential applications (Anamika Sharma, H. Ghabbour, S. Khan, B. G. Torre, F. Albericio, A. El‐Faham, 2017).
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting point, and stability, are critical for their potential application in medicinal chemistry. While specific data on "2-{5-[(4-cyclopentyl-1-piperazinyl)methyl]-1,2,4-oxadiazol-3-yl}pyrazine" are not directly available, related research provides a foundation for understanding these aspects through experimental and computational studies.
Chemical Properties Analysis
The chemical properties, such as reactivity with nucleophiles, electrophiles, and the potential for forming various derivatives, play a crucial role in the development of pharmaceutical agents. Studies on related compounds, such as the reactivity of pyrazolo[4,3-c][1,2,5]oxadiazin-3(5H)-ones towards C-nucleophiles, offer valuable insights into the chemical behavior of similar structures (P. Giori, A. C. Veronese, T. Poli, C. B. Vicentini, M. Manfrini, M. Guarneri, 1986).
properties
IUPAC Name |
5-[(4-cyclopentylpiperazin-1-yl)methyl]-3-pyrazin-2-yl-1,2,4-oxadiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N6O/c1-2-4-13(3-1)22-9-7-21(8-10-22)12-15-19-16(20-23-15)14-11-17-5-6-18-14/h5-6,11,13H,1-4,7-10,12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZVXEYWHMZAYLC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2CCN(CC2)CC3=NC(=NO3)C4=NC=CN=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N6O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>47.2 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24797950 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-{5-[(4-Cyclopentylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyrazine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.